N1-(2,5-difluorophenyl)-N2-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-[2-(4-methoxyphenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C22H19F2N5O3S/c1-12-18(9-10-25-20(30)21(31)26-17-11-14(23)5-8-16(17)24)33-22-27-19(28-29(12)22)13-3-6-15(32-2)7-4-13/h3-8,11H,9-10H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key: MTIBAFPNURLRGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NN12)C3=CC=C(C=C3)OC)CCNC(=O)C(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C22H19F2N5O3S
• Molecular Weight: 471.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H19F2N5O3S and its molecular weight is 471.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One line of research involves the synthesis of new 1,2,4-triazole derivatives, which include compounds with a structural relationship to the specified chemical. These studies often explore the antimicrobial activities of these compounds, revealing their potential in fighting bacterial and fungal infections. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial effectiveness, finding several compounds with moderate to good activities against various microorganisms (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007).

Anticancer and Antioxidant Activities

Investigations into the anticancer and antioxidant properties of triazole derivatives similar to the specified compound have demonstrated promising outcomes. For example, Tumosienė et al. (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, incorporating moieties like semicarbazide, thiosemicarbazide, and triazolone. These compounds exhibited significant antioxidant activity, with some showing potential anticancer efficacy against human glioblastoma and breast cancer cell lines (Tumosienė, I., Kantminienė, K., Klevinskas, A., Petrikaitė, V., Jonuškienė, I., & Mickevičius, V., 2020).

Novel Syntheses and Chemical Reactions

The chemistry of triazoles and their derivatives extends to novel synthetic routes and chemical reactions that offer valuable insights into the design and development of new compounds with potential scientific applications. For example, Mohamed (2021) presented a convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, highlighting the versatility and potential of these compounds for further functionalization and exploration (Mohamed, H. M., 2021).